Cas no 924830-53-5 (1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one)

1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one is a specialized organic compound featuring a pyrrolidin-2-one moiety linked to a substituted aromatic amine. Its structural design, incorporating both amino and dimethyl groups on the phenyl ring, enhances its utility in pharmaceutical and agrochemical synthesis. The compound’s rigid aromatic core and polar lactam functionality contribute to its stability and reactivity, making it a valuable intermediate for heterocyclic derivatization. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in developing kinase inhibitors or bioactive scaffolds. High purity and consistent performance under synthetic conditions further underscore its reliability for research and industrial applications.
1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one structure
924830-53-5 structure
Product Name:1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one
CAS No:924830-53-5
MF:C12H16N2O
MW:204.268242835999
MDL:MFCD09063214
CID:1087575
PubChem ID:16762958
Update Time:2025-11-02

1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one
    • 1-(4-amino-3,5-dimethylphenyl)-2-pyrrolidinone(SALTDATA: FREE)
    • 924830-53-5
    • DTXSID30587930
    • F14605
    • IXNQHGHXLRNSKR-UHFFFAOYSA-N
    • 1-(4-amino-3,5-dimethylphenyl)-2-pyrrolidinone, AldrichCPR
    • 2-Pyrrolidinone, 1-(4-amino-3,5-dimethylphenyl)-
    • AKOS003406175
    • 1-(4-amino-3,5-dimethylphenyl)-2-pyrrolidinone
    • CS-0313360
    • MFCD09063214
    • BS-38651
    • AO-080/43441658
    • STK735177
    • SCHEMBL25233717
    • MDL: MFCD09063214
    • Inchi: 1S/C12H16N2O/c1-8-6-10(7-9(2)12(8)13)14-5-3-4-11(14)15/h6-7H,3-5,13H2,1-2H3
    • InChI Key: IXNQHGHXLRNSKR-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1C1C=C(C)C(=C(C)C=1)N

Computed Properties

  • Exact Mass: 204.126263138g/mol
  • Monoisotopic Mass: 204.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.3Ų

1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one Pricemore >>

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Additional information on 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one

1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one (CAS No. 924830-53-5): A Comprehensive Professional Overview

1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one (CAS No. 924830-53-5) is an important organic compound with a unique chemical structure that combines a pyrrolidinone moiety with an aromatic amine group. This specialty chemical has garnered significant attention in pharmaceutical research and fine chemical synthesis due to its versatile applications. The compound's molecular formula is C12H16N2O, and it features a molecular weight of 204.27 g/mol, making it an intermediate of particular interest in modern organic chemistry.

The chemical properties of 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one make it valuable for various synthetic applications. Its aromatic amine group provides reactivity for further functionalization, while the pyrrolidin-2-one ring contributes to its stability and potential biological activity. Researchers have explored this compound's potential in developing novel pharmaceutical intermediates, particularly in the creation of central nervous system (CNS) active compounds and enzyme inhibitors.

In recent years, the demand for high-purity 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one has increased significantly, driven by its applications in drug discovery and medicinal chemistry. The compound's structural features make it particularly useful for creating targeted therapeutic agents, with researchers investigating its potential in addressing neurological disorders and other medical conditions. The pharmaceutical industry continues to show strong interest in this compound as a building block for more complex molecules.

The synthesis of 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining efficiency. These developments align with current industry trends toward sustainable chemical production and eco-friendly synthesis methods.

Analytical characterization of CAS 924830-53-5 employs advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Quality control protocols for 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one have become increasingly sophisticated to meet the demands of regulatory agencies worldwide.

The global market for specialty chemical intermediates like 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one has shown steady growth, particularly in regions with strong pharmaceutical manufacturing sectors. Asia-Pacific markets have demonstrated particularly robust demand, driven by expanding contract research organizations (CROs) and generic drug manufacturers. Market analysts project continued growth as research into novel therapeutic applications progresses.

Storage and handling of 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one require standard laboratory precautions for organic compounds. The material should be kept in tightly sealed containers, protected from light and moisture, at controlled temperatures. These storage conditions help maintain the compound's stability and shelf life, which are critical factors for research and industrial applications.

Recent scientific publications have explored innovative applications of 924830-53-5 in materials science, particularly in the development of functional polymers and advanced coatings. The compound's dual functionality makes it attractive for creating novel materials with specific properties, opening new avenues for research beyond its traditional pharmaceutical applications.

For researchers working with 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one, understanding its structure-activity relationships is crucial. The compound's pharmacophore features have been the subject of computational chemistry studies, using molecular modeling techniques to predict its interactions with biological targets. These approaches are becoming increasingly important in modern drug design workflows.

The future outlook for CAS No. 924830-53-5 appears promising, with ongoing research exploring its potential in various therapeutic areas. As the pharmaceutical industry continues to seek novel chemical entities, compounds like 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one will remain valuable tools for medicinal chemists. The development of more efficient synthetic routes and scaled-up production methods will likely further increase its importance in coming years.

Environmental considerations for 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one production and use have gained attention in line with broader industry trends. Researchers are investigating biodegradation pathways and environmental fate of such compounds, contributing to the development of more sustainable chemical processes. These efforts support the pharmaceutical industry's commitment to green chemistry initiatives and responsible manufacturing practices.

In conclusion, 1-(4-Amino-3,5-dimethylphenyl)pyrrolidin-2-one (CAS No. 924830-53-5) represents an important building block in modern chemical research and pharmaceutical development. Its unique structural features and versatile reactivity continue to make it a valuable compound for scientists across multiple disciplines. As research progresses and new applications emerge, this specialty chemical is likely to maintain its significance in the evolving landscape of chemical innovation.

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